Cas no 1251089-91-4 (1-(1-propoxycyclohexyl)methanamine)

• Product Name: 1-(1-propoxycyclohexyl)methanamine
• CAS No: 1251089-91-4
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5098685
• Update Time: 2026-03-02

1-(1-propoxycyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-propoxycyclohexyl)methanamine
• 1-(1-propoxycyclohexyl)methanamine

• Inchi： 1S/C10H21NO/c1-2-8-12-10(9-11)6-4-3-5-7-10/h2-9,11H2,1H3
• InChI Key： FKUABSUPNUSVKL-UHFFFAOYSA-N
• SMILES： C(C1(OCCC)CCCCC1)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(1-propoxycyclohexyl)methanamine

Introduction to 1-(1-propoxycyclohexyl)methanamine and Its Significance in Modern Chemical Research

1-(1-propoxycyclohexyl)methanamine, a compound with the CAS number 1251089-91-4, represents a fascinating subject of study in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in various chemical and biological contexts. The molecular structure of 1-(1-propoxycyclohexyl)methanamine consists of a cyclohexyl ring substituted with a propoxy group and an amine functional group, which contributes to its distinct chemical properties and reactivity.

The CAS number 1251089-91-4 serves as a unique identifier for this compound, facilitating its recognition and classification in scientific literature and databases. This numbering system ensures that researchers can accurately reference and retrieve information about the compound, including its synthesis, properties, and potential applications. The significance of this compound lies not only in its structural uniqueness but also in its potential role as an intermediate or building block in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel compounds that exhibit specific biological activities. 1-(1-propoxycyclohexyl)methanamine has been explored for its potential pharmacological properties, particularly in the context of drug discovery and development. Its structural features suggest that it may interact with various biological targets, making it a valuable candidate for further investigation.

One of the most intriguing aspects of 1-(1-propoxycyclohexyl)methanamine is its potential as a chiral building block. The presence of the cyclohexyl ring with a propoxy substituent introduces steric hindrance and electronic effects that can influence the compound's reactivity and interactions with biological molecules. This makes it an attractive candidate for the synthesis of enantiomerically pure compounds, which are often required in pharmaceutical applications to ensure optimal efficacy and minimal side effects.

The synthesis of 1-(1-propoxycyclohexyl)methanamine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Researchers have employed various synthetic strategies, including nucleophilic substitution reactions, reduction processes, and cyclization techniques, to construct the desired molecular framework. The development of efficient synthetic routes is crucial for facilitating further studies on this compound and its derivatives.

Recent advancements in computational chemistry have enabled researchers to predict the properties and reactivity of 1-(1-propoxycyclohexyl)methanamine with greater accuracy. Molecular modeling studies have provided insights into how this compound might interact with biological targets, such as enzymes or receptors, which could inform the design of novel therapeutic agents. These computational approaches complement experimental investigations by offering a rapid and cost-effective means of exploring potential applications.

The pharmaceutical industry has shown particular interest in compounds that exhibit central nervous system (CNS) activity. 1-(1-propoxycyclohexyl)methanamine has been investigated for its potential role as a precursor in the synthesis of neuroactive compounds. Its structural features suggest that it may modulate neurotransmitter systems, making it a promising candidate for further exploration in this field.

In addition to its pharmacological potential, 1-(1-propoxycyclohexyl)methanamine has been explored for its applications in materials science. The unique combination of functional groups in this compound makes it suitable for use as a monomer or crosslinking agent in polymer synthesis. Researchers have demonstrated its utility in creating novel polymers with tailored properties, which could find applications in various industrial sectors.

The environmental impact of chemical compounds is another critical consideration in modern research. Studies on 1-(1-propoxycyclohexyl)methanamine have focused on evaluating its biodegradability and toxicity profile. Understanding these environmental parameters is essential for ensuring that the compound can be used safely and responsibly in both laboratory and industrial settings.

Future research directions for 1-(1-propoxycyclohexyl)methanamine include further exploration of its pharmacological properties and development of novel synthetic methodologies. Advances in synthetic chemistry and computational modeling will continue to enhance our understanding of this compound and its potential applications. Collaborative efforts between academic researchers and industry scientists will be crucial in translating these findings into tangible benefits for society.